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Compound of Interest

Compound Name: 2,3,6,7-Tetramethyloctane

Cat. No.: B1204899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling considerations for

2,3,6,7-tetramethyloctane. Due to a lack of specific and comprehensive safety and

toxicological data for this particular branched alkane, this document relies on computed data,

information on structurally similar compounds, and general principles of laboratory safety for

volatile organic compounds. All personnel handling this substance should exercise caution and

adhere to the safety protocols outlined herein.

Chemical and Physical Properties
2,3,6,7-tetramethyloctane is a volatile organic compound and an alkane, specifically an

isomer of dodecane.[1] Its physical and chemical properties are crucial for understanding its

behavior and potential hazards. The data presented below is largely computed, as detailed

experimental values are not readily available in the public domain.

Table 1: Physical and Chemical Properties of 2,3,6,7-Tetramethyloctane
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

IUPAC Name 2,3,6,7-tetramethyloctane PubChem[1]

CAS Number 52670-34-5 PubChem[1]

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Density Not available

Solubility Insoluble in water General alkane property

Vapor Pressure Not available

XLogP3-AA 5.6 PubChem[1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 2,3,6,7-tetramethyloctane is

not available. However, based on the properties of similar branched alkanes, it can be

anticipated to fall under the following hazard categories:

Table 2: Anticipated GHS Hazard Classification

Hazard Class Hazard Category

Flammable Liquids Category 3 or 4

Aspiration Hazard Category 1

Skin Corrosion/Irritation Category 2

Specific target organ toxicity – single exposure

(narcotic effects)
Category 3
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Potential Health Effects:

Inhalation: Vapors may cause dizziness, drowsiness, and respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause mild irritation.

Ingestion: Aspiration into the lungs can cause chemical pneumonitis, which can be fatal.

Experimental Protocols: Safe Handling Procedures
The following protocols are based on general best practices for handling volatile and potentially

flammable organic compounds in a laboratory setting.

3.1. Engineering Controls

Work in a well-ventilated area, preferably in a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Use non-sparking tools and explosion-proof equipment where there is a risk of ignition.

3.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat. For larger quantities or potential for splashing,

consider chemical-resistant aprons or suits.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a respirator with an organic vapor cartridge.

3.3. General Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of a chemical like

2,3,6,7-tetramethyloctane from receipt to disposal.
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General Chemical Handling Workflow
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Click to download full resolution via product page

Caption: A generalized workflow for handling laboratory chemicals.

First-Aid Measures
In the event of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water

for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. A

water spray can be used to cool fire-exposed containers.

Specific Hazards: The substance is expected to be a combustible liquid. Vapors are heavier

than air and may travel to a source of ignition and flash back.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate the area. Eliminate all ignition sources. Wear appropriate

personal protective equipment.

Environmental Precautions: Prevent the spill from entering drains or waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable, labeled container for disposal.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

pour down the drain.

This technical guide is intended to provide essential safety and handling information for 2,3,6,7-
tetramethyloctane. It is imperative that all users of this chemical supplement this information

with their own risk assessments and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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